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Compound of Interest

Compound Name: Altromycin G

Cat. No.: B1665277

Abstract

Altromycin G is a potent antibiotic and antitumor agent belonging to the pluramycin family of
natural products. This document provides a comprehensive technical overview of Altromycin
G, including its physicochemical properties, proposed mechanism of action, and relevant
(though limited) biological activity data. Due to the scarcity of publicly available data specifically
for Altromycin G, information from closely related altromycins and the broader pluramycin
class is included to provide a more complete profile, with appropriate caveats. This guide is
intended for researchers, scientists, and professionals in the field of drug development.

Introduction

The altromycins are a complex of novel, pluramycin-like antibiotics produced by the
actinomycete strain AB 1246E-26, which was first isolated from a South African bushveld soil.
[1] These compounds exhibit significant activity against Gram-positive bacteria and possess
strong antitumor properties.[1] Altromycin G is one of the constituents of this complex. Like
other members of the pluramycin class, its biological activity is believed to stem from its
interaction with DNA.

Physicochemical Properties

The fundamental molecular characteristics of Altromycin G are summarized in the table below.
For comparative purposes, data for other selected altromycins are also presented.
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Property Altromycin G Altromycin B Altromycin C Altromycin H
Molecular
CasHs5NO1s Ca7Hs9NO1s Ca6Hs7NO17 C36H41NO12
Formula
Molecular Weight  897.91 g/mol 925.97 g/mol 895.9 g/mol 679.7 g/mol
CAS Number 134887-79-9 128461-00-7 128439-48-5 160219-87-4
Anthraquinone- Anthraquinone- Anthraquinone- Anthraquinone-

General Class ) ] ] ] ] ) ] ]
derived glycoside derived glycoside derived glycoside  derived glycoside

Biological Activity
Antibacterial Activity

The altromycin complex demonstrates notable activity against Gram-positive bacteria, including
Streptococci and Staphylococci, with Minimum Inhibitory Concentrations (MICs) in the range of
0.2 to 3.12 pg/mL.[1] Specific MIC values for Altromycin G have not been detailed in the
available literature.

Antitumor Activity

While specific ICso values for Altromycin G against various cancer cell lines are not publicly
available, the pluramycin family is known for its potent cytotoxic effects. For instance, the
related compound Altromycin H has shown high potency against human cancer cell lines.

Mechanism of Action

The proposed mechanism of action for Altromycin G, based on studies of the closely related
Altromycin B and other pluramycins, involves a multi-step interaction with DNA. This process is
initiated by the intercalation of the planar anthraquinone core of the molecule into the DNA
double helix. This is followed by the formation of a covalent adduct, leading to the disruption of
DNA replication and transcription, ultimately triggering cell death.

Specifically, it is believed that the epoxide moiety on the altromycin molecule acts as an
electrophile, alkylating the N7 position of guanine residues in the DNA.[2][3] This covalent
modification creates a DNA lesion that is difficult for cellular repair mechanisms to resolve.
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Proposed Signaling Pathway for Altromycin-Induced
Cytotoxicity

The following diagram illustrates the proposed signaling cascade initiated by Altromycin G's

interaction with DNA.
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Proposed mechanism of Altromycin G-induced cytotoxicity.

Experimental Protocols

Detailed experimental protocols for the isolation and characterization of Altromycin G are not
extensively published. However, the general procedure for the isolation of the altromycin
complex from the fermentation broth of actinomycete culture AB 1246E-26 has been described.

[4]

General Isolation and Purification Workflow

The following diagram outlines the general workflow for the extraction and separation of the

altromycin complex.
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General workflow for the isolation of the altromycin complex.
Protocol Details:

» Fermentation: The actinomycete strain AB 1246E-26 is cultured under optimized conditions
to produce the altromycin complex.[1]

o Extraction: The whole fermentation broth is extracted with a suitable organic solvent to
recover the antibiotic complex.[4]

 Purification: The individual altromycins are isolated from the crude extract using counter-
current chromatography.[4]
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 Structure Elucidation: The structures of the isolated compounds are determined using mass
spectrometry (MS) and nuclear magnetic resonance (NMR) spectroscopy, with additional
characterization by UV and IR spectroscopy.[4]

Conclusion

Altromycin G is a promising member of the pluramycin family of antibiotics with potent
biological activities. While specific data for Altromycin G remains limited, the information
available for the broader altromycin complex and related compounds provides a strong
foundation for further investigation. Future research should focus on the targeted synthesis and
biological evaluation of Altromycin G to fully elucidate its therapeutic potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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